Cas no 1803606-63-4 (3,3,3-Trifluoro-2,2-dimethylpropan-1-amine hydrochloride)

• Product Name: 3,3,3-Trifluoro-2,2-dimethylpropan-1-amine hydrochloride
• CAS No: 1803606-63-4
• MF: C₅H₁₁ClF₃N
• MW: 177.595751047134
• MDL: MFCD28348144
• CID: 4617848
• PubChem ID: 102555160
• Update Time: 2025-08-05

3,3,3-Trifluoro-2,2-dimethylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2,2-dimethylpropan-1-amine hydrochloride
• 3,3,3-trifluoro-2,2-dimethylpropan-1-amine;hydrochloride
• Z2009833103
• 3,3,3-Trifluoro-2,2-dimethylpropan-1-amine hydrochloride

• MDL： MFCD28348144
• Inchi： 1S/C5H10F3N.ClH/c1-4(2,3-9)5(6,7)8;/h3,9H2,1-2H3;1H
• InChI Key： HYOBPNPGYNGODH-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C)(C)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 94.9
• Topological Polar Surface Area: 26

3,3,3-Trifluoro-2,2-dimethylpropan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,3,3-Trifluoro-2,2-dimethylpropan-1-amine hydrochloride

3,3,3-Trifluoro-2,2-dimethylpropan-1-amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1803606-63-4, commonly known as 3,3,3-Trifluoro-2,2-dimethylpropan-1-amine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a trifluoromethyl group with a dimethylamino group, making it a versatile building block in modern chemistry. Recent studies have highlighted its potential applications in drug discovery and advanced materials development.

3,3,3-Trifluoro-2,2-dimethylpropan-1-amine hydrochloride exhibits distinctive physical and chemical properties due to its fluorinated structure. The trifluoromethyl group introduces electron-withdrawing effects, which significantly influence the compound's reactivity and stability. This makes it an ideal candidate for use in reactions requiring precise control over electronic properties. Moreover, the dimethylamino group contributes to the compound's basicity, enabling it to participate in various nucleophilic substitutions and condensation reactions.

Recent research has focused on the synthesis of 3,3,3-Trifluoro-2,2-dimethylpropan-1-amine hydrochloride through innovative methodologies. One such approach involves the fluorination of amines using electrophilic fluorination agents under controlled conditions. This method has been optimized to achieve high yields and excellent purity levels. Additionally, advancements in catalytic systems have enabled the scalable production of this compound, making it more accessible for industrial applications.

The applications of 3,3,3-Trifluoro-2,2-dimethylpropan-1-amine hydrochloride are vast and continually expanding. In the pharmaceutical industry, this compound serves as a valuable intermediate in the synthesis of bioactive molecules with complex architectures. Its ability to undergo various transformations makes it a cornerstone in medicinal chemistry pipelines. Furthermore, in materials science, this compound is being explored for its potential role in creating advanced polymers and coatings with tailored properties.

From an environmental perspective, 3,3,3-Trifluoro-2,2-dimethylpropan-1-amine hydrochloride has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Recent studies indicate that under controlled conditions, this compound demonstrates moderate biodegradation rates without posing significant risks to aquatic ecosystems. These findings underscore its suitability for use in environmentally conscious chemical processes.

In conclusion, CAS No. 1803606-63-4, or 3,3,3-Trifluoro-2,2-dimethylpropan-1-amine hydrochloride, stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile reactivity continue to drive innovation across multiple disciplines. As research into this compound progresses further insights into its potential applications are expected to emerge.